Cas no 1119449-18-1 (({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile)

• Product Name: ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile
• CAS No: 1119449-18-1
• MF: C₁₀H₉ClN₄S
• MW: 252.723258733749
• CID: 5097563
• PubChem ID: 115224
• Update Time: 2025-07-08

({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile Chemical and Physical Properties

Names and Identifiers

• Cyanamide, N-[3-[(6-chloro-3-pyridinyl)methyl]-2-thiazolidinylidene]-
• ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile

• Inchi： 1S/C10H9ClN4S/c11-9-2-1-8(5-13-9)6-15-3-4-16-10(15)14-7-12/h1-2,5H,3-4,6H2
• InChI Key： HOKKPVIRMVDYPB-UHFFFAOYSA-N
• SMILES： N(=C1N(CC2=CC=C(Cl)N=C2)CCS1)C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile

Introduction to ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile (CAS No. 1119449-18-1)

({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile (CAS No. 1119449-18-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile is composed of a thiazolidine ring, a chloropyridine moiety, and a formonitrile group. The thiazolidine ring is a common heterocyclic structure found in many biologically active compounds, known for its ability to modulate various biological processes. The chloropyridine moiety adds to the compound's lipophilicity and enhances its ability to cross biological membranes. The formonitrile group contributes to the compound's reactivity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the multifaceted biological activities of ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile. One of the most notable findings is its potent anti-inflammatory properties. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases. Research conducted on animal models of Alzheimer's disease and Parkinson's disease has shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in slowing down the progression of these debilitating conditions.

The pharmacokinetic properties of ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral medication. Additionally, the compound has shown low toxicity in preclinical toxicity studies, further supporting its safety profile.

In terms of clinical development, several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile in human subjects. Preliminary results from these trials have been encouraging, with no major adverse effects reported. The compound is being tested for its potential in treating inflammatory diseases and neurodegenerative disorders.

The future prospects for ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential. Additionally, efforts are being made to develop novel formulations and delivery systems to enhance its efficacy and patient compliance.

In conclusion, ({3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-ylidene}amino)formonitrile (CAS No. 1119449-18-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for the development of new therapeutic agents for inflammatory and neurodegenerative diseases. As research continues to progress, this compound holds great potential to improve patient outcomes and advance medical care.